molecular formula C22H19FN2O2 B4386920 N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide

N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide

Cat. No. B4386920
M. Wt: 362.4 g/mol
InChI Key: UZBKXXOWVFPTGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential applications in pain management and addiction research.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide involves its interaction with specific receptors in the brain and other parts of the body. This compound acts as a potent antagonist of the mu-opioid receptor, which is involved in the regulation of pain and addiction. It also interacts with other receptors such as the dopamine receptor and the serotonin receptor, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide has been shown to have various biochemical and physiological effects. This compound has been shown to reduce pain and inflammation in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for research purposes. It also has a well-defined mechanism of action, which makes it a useful tool for studying pain and addiction. However, this compound has limitations as well. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-2-[(4-fluorobenzoyl)(methyl)amino]benzamide. One area of research is the development of more potent and selective compounds that target specific receptors in the brain. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases such as depression and anxiety. Additionally, further studies are needed to determine the long-term effects of this compound on the brain and other organs.

properties

IUPAC Name

N-benzyl-2-[(4-fluorobenzoyl)-methylamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19FN2O2/c1-25(22(27)17-11-13-18(23)14-12-17)20-10-6-5-9-19(20)21(26)24-15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZBKXXOWVFPTGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1C(=O)NCC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.